molecular formula C9H13NO3 B1527775 5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid CAS No. 1263378-15-9

5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid

Cat. No.: B1527775
CAS No.: 1263378-15-9
M. Wt: 183.2 g/mol
InChI Key: UOZSJGYNRQFJJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The structure of isoxazole consists of a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom . The exact structure of “5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid” would include additional functional groups attached to this basic ring structure.


Chemical Reactions Analysis

Isoxazoles can undergo a variety of chemical reactions. For example, they can be synthesized from α,β-acetylenic oximes through a process called cycloisomerization . They can also be synthesized from substituted aldoximes and alkynes under conventional heating conditions .


Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For isoxazole, it is a solid at room temperature . The melting point of 5-Methylisoxazole-3-carboxylic acid, a related compound, is 106-110 °C .

Safety and Hazards

Isoxazole compounds can cause skin and eye irritation, and may cause respiratory irritation if inhaled . It’s important to handle them with appropriate personal protective equipment and to use them only in a well-ventilated area .

Future Directions

Isoxazoles are a focus of ongoing research due to their presence in many commercially available drugs and their potential for drug discovery . Future research will likely continue to explore new synthetic routes, particularly metal-free methods, and the biological activity of novel isoxazole compounds .

Properties

IUPAC Name

5-butan-2-yl-3-methyl-1,2-oxazole-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H13NO3/c1-4-5(2)8-7(9(11)12)6(3)10-13-8/h5H,4H2,1-3H3,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UOZSJGYNRQFJJB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)C1=C(C(=NO1)C)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H13NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501201660
Record name 4-Isoxazolecarboxylic acid, 3-methyl-5-(1-methylpropyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501201660
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

183.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1263378-15-9
Record name 4-Isoxazolecarboxylic acid, 3-methyl-5-(1-methylpropyl)-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1263378-15-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Isoxazolecarboxylic acid, 3-methyl-5-(1-methylpropyl)-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501201660
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid
Reactant of Route 2
Reactant of Route 2
5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid
Reactant of Route 3
Reactant of Route 3
5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid
Reactant of Route 4
5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid
Reactant of Route 5
5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid
Reactant of Route 6
Reactant of Route 6
5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.